Cas no 1185320-08-4 (4-Bromo-1-(methyl-d3)-1H-pyrazole)

• Product Name: 4-Bromo-1-(methyl-d3)-1H-pyrazole
• CAS No: 1185320-08-4
• MF: C₄H₅BrN₂
• MW: 160.999899625778
• CID: 5527113
• PubChem ID: 45785313
• Update Time: 2024-03-01

4-Bromo-1-(methyl-d3)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(methyl-d3)-pyrazole
• 4-Bromo-1-(methyl-d3)-1H-pyrazole

• Inchi： 1S/C4H5BrN2/c1-7-3-4(5)2-6-7/h2-3H,1H3
• InChI Key： IXJSDKIJPVSPKF-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C([H])([H])[H])C=1

Computed Properties

• Exact Mass: 162.98244g/mol
• Monoisotopic Mass: 162.98244g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides